Cas no 113657-16-2 (4-(hydroxymethyl)-2-phenyl-1H-pyrazol-5-one)

• Product Name: 4-(hydroxymethyl)-2-phenyl-1H-pyrazol-5-one
• CAS No: 113657-16-2
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 2611307
• PubChem ID: 71337558
• Update Time: 2025-04-21

4-(hydroxymethyl)-2-phenyl-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 4-(hydroxymethyl)-2-phenyl-1H-pyrazol-5-one
• DTXSID10765259
• 113657-16-2
• 4-(Hydroxymethyl)-1-phenyl-1,2-dihydro-3H-pyrazol-3-one
• 4-(Hydroxymethyl)-1-phenyl-1H-pyrazol-3(2H)-one

• Inchi： 1S/C10H10N2O2/c13-7-8-6-12(11-10(8)14)9-4-2-1-3-5-9/h1-6,13H,7H2,(H,11,14)
• InChI Key： DNJFLRMKWKZCCA-UHFFFAOYSA-N
• SMILES： OCC1C(NN(C2C=CC=CC=2)C=1)=O

Computed Properties

• Exact Mass: 190.074227566Da
• Monoisotopic Mass: 190.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.6Ų